![molecular formula C7H9F3N2O4 B2426227 7-Oxa-2,5-diazaspiro[3.4]octan-6-one;2,2,2-trifluoroacetic acid CAS No. 2229318-51-6](/img/structure/B2426227.png)
7-Oxa-2,5-diazaspiro[3.4]octan-6-one;2,2,2-trifluoroacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“7-Oxa-2,5-diazaspiro[3.4]octan-6-one;2,2,2-trifluoroacetic acid” is a chemical compound with the CAS Number: 2229318-51-6 . It has a molecular weight of 242.15 . The IUPAC name for this compound is 7-oxa-2,5-diazaspiro [3.4]octan-6-one 2,2,2-trifluoroacetate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H8N2O2.C2HF3O2/c8-4-7-5 (3-9-4)1-6-2-5;3-2 (4,5)1 (6)7/h6H,1-3H2, (H,7,8); (H,6,7) . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a powder . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Synthesis and Structural Studies
[3+2] Cycloaddition Reactions : These compounds are involved in [3+2] cycloaddition reactions, which are key in synthesizing various derivatives. For example, the formation of 5-oxa-2,6-diazaspiro[3.4]octan-1-one derivatives through stereospecific cycloaddition of methylenelactams with nitrones (Chiaroni et al., 2000) illustrates this application. The same study also emphasizes the differences in conformations of isoxazolidine rings in these derivatives, which can influence their chemical properties.
Synthetic Studies for Diazaspiroketal Frameworks : Efforts to synthesize 4,10-diaza-1,7-dioxaspiro[5.5]undecanes, which share structural similarities with the mentioned compounds, have been explored. These studies involve key steps like acidic deprotection and spiroacetalization (Goubert et al., 2007).
Oxidative Cyclization : The synthesis of azaspiro[4.5]decane systems through oxidative cyclization of olefinic precursors is another research application. This process involves the formation of compounds like 6-benzyloxycarbonyl-1-oxa-6-azaspiro[4.5]decan-2-one, which is structurally related to the compounds of interest (Martin‐Lopez & Bermejo, 1998).
Applications in Medicinal Chemistry
Construction of Multifunctional Modules for Drug Discovery : The synthesis of novel thia/oxa-azaspiro[3.4]octanes, which are structurally related to the compounds , aims to create multifunctional, diverse modules for drug discovery. These spirocycles are designed to contribute to the exploration of chemical and patent space in medicinal chemistry (Li, Rogers-Evans, & Carreira, 2013).
Synthesis of Diazadispirodecanes and Triazadispirododecanes : Research has been conducted on aziridination and 1,3-dipolar cycloaddition of dibenzylidenecyclohexanone, leading to the formation of diazadispirodecanes and triazadispirododecanes. These compounds have potential applications in medicinal chemistry due to their unique structures (Albar, Fawcett, & Russell, 1997).
Other Chemical Applications
- Catalyzed Reactions Involving Trifluoroacetic Acid : Studies on the competition between acid-catalyzed interconversion and solvolysis of certain adducts, in which trifluoroacetic acid plays a crucial role, demonstrate the versatility of this acid in chemical reactions. This research provides insight into the dynamic behavior of related chemical systems (Mackay & Pilger, 1974).
Safety and Hazards
properties
IUPAC Name |
7-oxa-2,5-diazaspiro[3.4]octan-6-one;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O2.C2HF3O2/c8-4-7-5(3-9-4)1-6-2-5;3-2(4,5)1(6)7/h6H,1-3H2,(H,7,8);(H,6,7) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUTDHPYFCHQCGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CN1)COC(=O)N2.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9F3N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.